5-Ethyl-2-[1-(1-methylpyrazol-4-yl)sulfonylpiperidin-4-yl]oxypyrimidine

• IUPAC Name: 5-ethyl-2-[1-(1-methylpyrazol-4-yl)sulfonylpiperidin-4-yl]oxypyrimidine
• InChI: InChI=1S/C15H21N5O3S/c1-3-12-8-16-15(17-9-12)23-13-4-6-20(7-5-13)24(21,22)14-10-18-19(2)11-14/h8-11,13H,3-7H2,1-2H3
• InChI Key: AUGRZGWIOSJNKO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(N=C1)OC2CCN(CC2)S(=O)(=O)C3=CN(N=C3)C
• Molecular Formula: C15H21N5O3S
• Molecular Weight: 351.4 g/mol

Description

5-Ethyl-2-[1-(1-methylpyrazol-4-yl)sulfonylpiperidin-4-yl]oxypyrimidine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound belongs to the class of pyrimidine derivatives and has been found to exhibit promising pharmacological properties.

Mechanism of Action

The mechanism of action of 5-Ethyl-2-[1-(1-methylpyrazol-4-yl)sulfonylpiperidin-4-yl]oxypyrimidine involves the inhibition of specific enzymes involved in various physiological processes. It has been found to act as an ATP-competitive inhibitor of protein kinases, thereby preventing the phosphorylation of specific proteins and interfering with cellular signaling pathways.
Biochemical and Physiological Effects
5-Ethyl-2-[1-(1-methylpyrazol-4-yl)sulfonylpiperidin-4-yl]oxypyrimidine has been found to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells by interfering with cellular signaling pathways. It has also been found to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 5-Ethyl-2-[1-(1-methylpyrazol-4-yl)sulfonylpiperidin-4-yl]oxypyrimidine in lab experiments include its potent inhibitory activity against specific enzymes, making it a valuable tool for studying various physiological processes. However, its limitations include its potential toxicity and the need for further studies to determine its safety and efficacy in vivo.

Future Directions

There are several future directions for research on 5-Ethyl-2-[1-(1-methylpyrazol-4-yl)sulfonylpiperidin-4-yl]oxypyrimidine. These include:
1. Further studies to determine its safety and efficacy in vivo.
2. Investigation of its potential applications in the treatment of cancer and inflammatory diseases.
3. Development of novel analogs with improved pharmacological properties.
4. Studies to elucidate its mechanism of action and identify potential targets for drug development.
5. Exploration of its potential applications in other areas of medicinal chemistry, such as drug discovery and development.

Synthesis Methods

The synthesis of 5-Ethyl-2-[1-(1-methylpyrazol-4-yl)sulfonylpiperidin-4-yl]oxypyrimidine involves the reaction of 2-chloro-5-ethylpyrimidine with 1-(1-methylpyrazol-4-yl)sulfonylpiperidine in the presence of a suitable base. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

5-Ethyl-2-[1-(1-methylpyrazol-4-yl)sulfonylpiperidin-4-yl]oxypyrimidine has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit potent inhibitory activity against a range of enzymes, including protein kinases and phosphodiesterases, which are involved in various physiological processes.